molecular formula C11H12O B8660543 2-(1H-Inden-1-yl)ethan-1-ol CAS No. 37867-98-4

2-(1H-Inden-1-yl)ethan-1-ol

Cat. No.: B8660543
CAS No.: 37867-98-4
M. Wt: 160.21 g/mol
InChI Key: BHLPXOCOLGSUHH-UHFFFAOYSA-N
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Description

2-(1H-Inden-1-yl)ethan-1-ol is a useful research compound. Its molecular formula is C11H12O and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

37867-98-4

Molecular Formula

C11H12O

Molecular Weight

160.21 g/mol

IUPAC Name

2-(1H-inden-1-yl)ethanol

InChI

InChI=1S/C11H12O/c12-8-7-10-6-5-9-3-1-2-4-11(9)10/h1-6,10,12H,7-8H2

InChI Key

BHLPXOCOLGSUHH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(C=CC2=C1)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

The above compound is prepared as described by Howell & Taylor, J.C.S., 1957, 3013. To butyl-lithium, prepared from lithium (20.0 g.) and butyl bromide (234 g.) in ether, indene (116 g., 1.0 M) is added with stirring under nitrogen at -10°. After 1 hour at -10° ethylene oxide (88 g.) in ether (300 ml.) is added in 1/2 hour. After warming to 10°, 500 ml. water is added cautiously and stirring is continued until there is no lithium remaining. The layers are separated and the organic layer is washed once with dilute HCl and three times with water. After drying, the ether is removed and the product distilled, collecting 76 g. (48%) at 125-135/0.2 mm. N.M.R. establishes the position of the double bond as 2,3.
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